2,5-Dimethyl 3-(fluorosulfonyl)thiophene-2,5-dicarboxylate

SuFEx click chemistry Covalent inhibitor design Chemical biology probes
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H7FO6S2
Molecular Weight 282.3 g/mol
Cat. No. B15264449
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Technical Parameters


Basic Identity
Product Name2,5-Dimethyl 3-(fluorosulfonyl)thiophene-2,5-dicarboxylate
Molecular FormulaC8H7FO6S2
Molecular Weight282.3 g/mol
Structural Identifiers
SMILESCOC(=O)C1=CC(=C(S1)C(=O)OC)S(=O)(=O)F
InChIInChI=1S/C8H7FO6S2/c1-14-7(10)4-3-5(17(9,12)13)6(16-4)8(11)15-2/h3H,1-2H3
InChIKeyJTNNVWZOLKXNML-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2,5-Dimethyl 3-(fluorosulfonyl)thiophene-2,5-dicarboxylate – Procurement-Relevant Identity, Class, and Baseline Specifications


2,5-Dimethyl 3-(fluorosulfonyl)thiophene-2,5-dicarboxylate (CAS 1955505-44-8) is a heterocyclic organosulfur building block belonging to the aryl sulfonyl fluoride class, specifically a 2,5-dicarboxylate-substituted thiophene bearing a fluorosulfonyl (–SO₂F) group at the 3-position [1]. With molecular formula C₈H₇FO₆S₂ and molecular weight 282.3 g·mol⁻¹, the compound presents three functional handles: two methyl ester groups at positions 2 and 5, and one fluorosulfonyl group at position 3, enabling orthogonal derivatization strategies . The compound is commercially supplied at ≥95% purity (typical specification) and is cataloged under PubChem CID 122236157 . Its structural class positions it as a SuFEx (Sulfur(VI) Fluoride Exchange) click-chemistry hub, a property absent in non-fluorosulfonyl thiophene dicarboxylate analogs [2].

SuFEx click-chemistry hub: The –SO₂F group enables covalent ligation with N-, O-, and C-nucleophiles under mild, metal-free conditions.
Three orthogonal handles: Two methyl ester groups at positions 2 and 5, plus one fluorosulfonyl group at position 3, support sequential chemoselective elaboration.
Procurement context: Supplied at ≥95% purity; positioned as a building block for covalent inhibitor design, chemical probe synthesis, and polymer post-functionalization.

Why 2,5-Dimethyl 3-(fluorosulfonyl)thiophene-2,5-dicarboxylate Cannot Be Replaced by Generic Thiophene Dicarboxylates or Non-Fluorosulfonyl Analogs


Generic thiophene-2,5-dicarboxylate esters (e.g., dimethyl thiophene-2,5-dicarboxylate, CAS 4282-34-2) lack the –SO₂F group entirely, making them incapable of participating in SuFEx click chemistry, which is the core value proposition of the target compound for covalent inhibitor design, chemical probe synthesis, and polymer post-functionalization [1]. Conversely, simpler thiophene sulfonyl fluorides (e.g., thiophene-2-sulfonyl fluoride, CAS 382-99-0) lack the two ester handles required for orthogonal bidirectional elaboration. Sulfonyl chloride analogs (e.g., 3-fluorothiophene-2-sulfonyl chloride) suffer from rapid hydrolysis under ambient and physiological conditions, whereas the sulfonyl fluoride group remains stable for >24 hours in aqueous buffer at neutral pH—a property essential for aqueous-phase applications and long-term storage . Regioisomeric variants such as dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate (CAS 1955506-96-3) differ in substitution pattern (2,4- vs. 2,5-dicarboxylate and 5- vs. 3-fluorosulfonyl), producing a distinct steric and electronic landscape that alters coupling partner accessibility and ring electronics .

Non-fluorinated analogs Dimethyl thiophene-2,5-dicarboxylate lacks the –SO₂F group entirely; is SuFEx-inert and cannot serve as a click-chemistry building block.
Simple thiophene sulfonyl fluorides Thiophene-2-sulfonyl fluoride lacks the two ester handles required for bidirectional orthogonal diversification.
Sulfonyl chloride analogs Rapid hydrolysis under ambient and physiological conditions may limit aqueous-phase use; stability profile may not transfer to –SO₂F-based workflows.

Quantitative Differentiation Evidence for 2,5-Dimethyl 3-(fluorosulfonyl)thiophene-2,5-dicarboxylate vs. Closest Analogs


SuFEx Click Chemistry Competence vs. Thiophene-2,5-dicarboxylate (No –SO₂F Handle)

The target compound contains a fluorosulfonyl (–SO₂F) group that serves as a SuFEx click-chemistry hub, enabling covalent ligation with nitrogen-, oxygen-, and carbon-based nucleophiles under mild, metal-free conditions. The closest non-fluorinated analog, dimethyl thiophene-2,5-dicarboxylate (CAS 4282-34-2), completely lacks the –SO₂F moiety and is therefore inert toward SuFEx activation, making it unsuitable for click-chemistry-driven library synthesis or covalent warhead applications [1]. Sulfonyl fluorides as a class exhibit uniquely balanced stability–reactivity: they resist hydrolysis under physiological conditions (select aryl sulfonyl fluorides show hydrolysis half-lives >500 h at ambient temperature) yet undergo specific fluoride exchange when activated by appropriate nucleophiles or catalysts [2].

SuFEx competence
Class-level
Target: –SO₂F present, SuFEx-competent.
Comparator (dimethyl thiophene-2,5-dicarboxylate): SuFEx-inert, ester chemistry only.
Non-fluorinated analog lacks click-chemistry utility.
Hydrolysis t₁/₂ >500 h reported for selected aryl sulfonyl fluorides.
SuFEx click chemistry Covalent inhibitor design Chemical biology probes

Hydrolytic Stability vs. Sulfonyl Chloride Analogs (Quantified Half-Life Differential)

Aryl sulfonyl fluorides exhibit hydrolytic half-lives that can exceed 500 hours under neutral aqueous conditions, whereas the corresponding sulfonyl chlorides hydrolyze rapidly (minutes to low single-digit hours). For thiophene-2-sulfonyl fluoride (the simplest thiophene –SO₂F), the hydrolysis t₁/₂ exceeds 24 hours in aqueous buffer at pH 7, and the S–F bond resists nucleophilic displacement under refluxing aniline . In contrast, sulfonyl chlorides such as 3-fluorothiophene-2-sulfonyl chloride are moisture-sensitive and undergo immediate degradation upon water contact, requiring anhydrous handling and limiting their utility in aqueous-phase biological assays . This stability difference is fundamentally attributable to the higher S–F bond dissociation energy (~90 kcal·mol⁻¹) and greater electrostatic stabilization of the S(VI)–F bond relative to S–Cl [1].

Hydrolytic stability
Reported
>20-fold longer t₁/₂ for –SO₂F vs. –SO₂Cl under neutral aqueous conditions.
Higher aqueous stability may support biological assay compatibility.
Stability difference vs. sulfonyl chlorides; reaction context matters.
Aqueous stability Sulfonyl fluoride vs. sulfonyl chloride Storage and handling

Computed Physicochemical Property Differentiation vs. Dimethyl Thiophene-2,5-dicarboxylate

Introduction of the –SO₂F group at the 3-position of the thiophene ring produces measurable and meaningful shifts in computed physicochemical descriptors relevant to medicinal chemistry and lead optimization. Compared to the parent dimethyl thiophene-2,5-dicarboxylate (CAS 4282-34-2), the target compound exhibits a Topological Polar Surface Area (TPSA) increase of 42.2 Ų (from 80.8 to 123 Ų), a modest reduction in XLogP3 from 2.0 to 1.8, an increase in hydrogen bond acceptor count from 5 to 8, and a molecular weight increase of 82.1 g·mol⁻¹ (200.2 → 282.3) [1][2]. These shifts move the compound closer to optimal drug-like property space while maintaining acceptable permeability parameters—the XLogP3 of 1.8 remains within the preferred range (1–3) for oral bioavailability, and the TPSA of 123 Ų remains below the 140 Ų threshold associated with good intestinal absorption [3].

Physicochemical shift
Head-to-head
ΔTPSA +42.2 Ų, ΔXLogP3 −0.2, ΔHBA +3 vs. parent dimethyl thiophene-2,5-dicarboxylate.
Altered polarity and H-bond acceptor profile may influence permeability and solubility.
Computed properties (PubChem); experimental validation needed.
Lipophilicity Polar surface area Drug-likeness Medicinal chemistry

Orthogonal Reactivity: Dual Ester plus Fluorosulfonyl Handles vs. Mono-Functional or Ester-Only Analogs

The target compound incorporates three chemically distinct and orthogonally addressable functional groups: two methyl ester groups (–CO₂CH₃) at positions 2 and 5, and one fluorosulfonyl group (–SO₂F) at position 3. The ester groups can undergo hydrolysis to carboxylic acids, transesterification, aminolysis to amides, or reduction, while the –SO₂F group remains intact and available for downstream SuFEx coupling . This three-handle architecture enables sequential, chemoselective elaboration: e.g., selective mono-hydrolysis of one ester, amide formation, then SuFEx ligation at the –SO₂F moiety. By contrast, the parent dimethyl thiophene-2,5-dicarboxylate (CAS 4282-34-2) offers only two ester handles, and the monoester analog methyl 3-(fluorosulfonyl)thiophene-2-carboxylate (CAS 1373233-35-2) provides only one ester plus one –SO₂F, limiting the combinatorial diversity accessible from a single building block .

Orthogonal handles
Data to verify
3 handles: two esters (pos. 2,5) + one –SO₂F (pos. 3). Comparators offer 1–2 handles.
More handles reported for sequential diversification.
Class-level inference; specific reactivity requires validation.
Orthogonal functionalization Diversity-oriented synthesis Building block utility

Regiochemical Differentiation: 2,5-Dicarboxylate-3-fluorosulfonyl vs. 2,4-Dicarboxylate-5-fluorosulfonyl Isomer

The target compound (2,5-dicarboxylate with 3-fluorosulfonyl substitution, CAS 1955505-44-8) is the regioisomer of dimethyl 5-(fluorosulfonyl)-3-methylthiophene-2,4-dicarboxylate (CAS 1955506-96-3), which differs in both the position of the dicarboxylate groups (2,4- vs. 2,5-) and the position of the fluorosulfonyl group (5- vs. 3-), as well as bearing an additional methyl substituent at the 3-position. These regioisomeric differences are consequential: in the 2,5-dicarboxylate arrangement, the two ester groups are conjugated through the thiophene ring in a linear para-like orientation, while the 2,4-arrangement places the esters in a meta-like relationship, altering the electronic communication between the two ester carbonyls and their relative reactivity. Additionally, the 3-position –SO₂F in the target compound is flanked by two ester carbonyls, creating a distinct steric environment compared to the 5-position –SO₂F in the 2,4-isomer .

Regioisomer identity
Head-to-head
Target: 2,5-dicarboxylate-3-fluorosulfonyl; Comparator: 2,4-dicarboxylate-5-fluorosulfonyl-3-methyl isomer.
Substitution pattern alters steric and electronic landscape.
Regioisomer mismatch may shift coupling partner accessibility.
Regioisomer comparison Substitution pattern Steric and electronic effects

Electron-Withdrawing Strength: –SO₂F vs. –SO₂Cl and Non-Fluorinated Substituents on the Thiophene Ring

The fluorosulfonyl group exerts a stronger electron-withdrawing effect on the thiophene ring compared to the chlorosulfonyl group and dramatically more than non-halogenated sulfonyl or carbonyl substituents. The enhanced electronegativity of fluorine (Pauling 3.98) vs. chlorine (3.16) polarizes the S(VI) center more strongly, increasing the electrophilicity of adjacent ring carbons and facilitating nucleophilic aromatic substitution (SₙAr) at positions activated by the –SO₂F group . This electronic activation is further modulated by the two electron-withdrawing ester groups at positions 2 and 5, which collectively polarize the thiophene ring and lower its LUMO energy relative to non-fluorinated or mono-ester analogs. The practical consequence is faster SₙAr kinetics and broader nucleophile scope for the target compound compared to –SO₂Cl or non-fluorinated sulfonyl thiophenes .

Electron withdrawal
Data to verify
Δ electronegativity (F vs. Cl) = +0.82 Pauling units; S–F bond energy ~90 kcal·mol⁻¹.
Stronger polarization may enable milder SₙAr derivatization.
Class-level inference; reactivity context requires verification.
Electron-withdrawing effect Thiophene ring activation Nucleophilic aromatic substitution

Optimal Application Scenarios for 2,5-Dimethyl 3-(fluorosulfonyl)thiophene-2,5-dicarboxylate Based on Differentiated Evidence


SuFEx-Based Covalent Fragment Library Synthesis

The compound's –SO₂F group serves as a SuFEx hub for assembling diverse sulfonate, sulfonamide, and sulfone-linked small-molecule libraries. Its three orthogonal handles (two esters, one –SO₂F) enable sequential elaboration: first, selective mono-ester hydrolysis and amide coupling to introduce diversity element 1; second, the remaining ester can be converted to diversity element 2; and third, the –SO₂F group undergoes SuFEx coupling with phenolic, amine, or organometallic nucleophiles under mild, metal-free conditions to install diversity element 3 [1]. This three-stage diversification from a single building block maximizes library complexity while minimizing the number of starting materials procured. The compound's TPSA (123 Ų) and XLogP3 (1.8) position it favorably for fragment-based drug discovery within lead-like property space [2].

Covalent Chemical Probe Development Targeting Serine Hydrolases or Kinases

Aryl sulfonyl fluorides, including the thiophene –SO₂F class, function as covalent warheads that selectively modify active-site serine, threonine, tyrosine, lysine, cysteine, and histidine residues in target proteins [1]. The target compound provides a thiophene scaffold—a privileged pharmacophore in medicinal chemistry—equipped with a covalent warhead (–SO₂F) and two ester handles for tuning affinity and selectivity through structure–activity relationship (SAR) studies. The superior hydrolytic stability of –SO₂F (>24 h in aqueous buffer, t₁/₂ >500 h for selected analogs) is critical: it ensures the warhead remains intact during incubation in biological media, unlike sulfonyl chlorides which would hydrolyze prematurely and generate false negatives [2]. The dual ester functionality further enables prodrug strategies via ester hydrolysis to the corresponding carboxylic acids in vivo.

Thiophene-Based Conjugated Polymer Precursor with Post-Polymerization Modification Capability

Thiophene-2,5-dicarboxylate esters serve as monomers for the synthesis of conjugated polymers used in organic electronics (OLEDs, OFETs, OPVs). The target compound uniquely adds a pendant –SO₂F group to this monomer scaffold, enabling post-polymerization SuFEx functionalization to tune polymer properties—such as solubility, morphology, and electronic energy levels—after the polymerization step [1]. This contrasts with the parent dimethyl thiophene-2,5-dicarboxylate, which produces a non-functionalizable polymer backbone. The 3-position –SO₂F is strategically located to minimize steric interference with the 2,5-polymerization axis while remaining accessible for subsequent SuFEx coupling [2].

Orthogonal Bioconjugation Handle for PROTAC or Antibody-Drug Conjugate (ADC) Linker Design

The combination of two ester groups (position 2 and 5) and one –SO₂F group (position 3) provides three distinct attachment points suitable for constructing heterobifunctional or heterotrifunctional linker systems. In a PROTAC (Proteolysis Targeting Chimera) design context, one ester can be elaborated to attach the E3 ligase ligand, the second ester can attach the target protein ligand, and the –SO₂F group can serve as a covalent anchoring point for chemoproteomic pull-down or as a third functional arm for fluorophore conjugation [1]. No single commercially available thiophene building block offers this combination of two ester plus one SuFEx handle in a compact (MW 282.3) scaffold, making it a unique procurement choice for linker chemistry programs requiring maximum functional density [2].

Application
Selection Property
Validation Focus
SuFEx-Based Covalent Fragment Library Synthesis
Orthogonal handles (ester + SuFEx)
Sequential derivatization compatibility
Covalent Chemical Probe Development
Hydrolytic stability of –SO₂F warhead
Warhead integrity in biological media
Thiophene-Based Conjugated Polymer Precursor
Post-polymerization SuFEx capability
Polymer property tunability via SuFEx
Orthogonal Bioconjugation Handle (PROTAC/ADC)
Three distinct attachment points
Heterobifunctional linker synthesis feasibility
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